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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613 Get Quote

This guide provides a detailed comparison of the performance characteristics of two widely

used disperse dyes, Disperse Orange 30 and Disperse Orange 25. The information is curated

for researchers, scientists, and professionals in drug development who may utilize these dyes

in various applications, from textile engineering to potentially niche biomedical research. This

document summarizes their chemical properties, compares their performance in key areas

based on available data, and outlines the standard experimental protocols for their evaluation.

Chemical and Physical Properties
Disperse Orange 30 and Disperse Orange 25 are both mono-azo disperse dyes,

characterized by their low water solubility and their application in dyeing hydrophobic fibers like

polyester.[1][2] However, they possess distinct chemical structures that influence their

molecular weight, color, and performance properties.
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Property Disperse Orange 30 Disperse Orange 25

C.I. Name Disperse Orange 30 Disperse Orange 25

C.I. Number 11119 11227

CAS Number 12223-23-3 / 5261-31-4[1] 12223-22-2 / 31482-56-1

Molecular Formula C₁₉H₁₇Cl₂N₅O₄[1] C₁₇H₁₇N₅O₂

Molecular Weight 450.27 g/mol [1] 323.35 g/mol

Chemical Structure
Contains chloro and acetate

functional groups.

Contains a cyanoethyl

functional group.

Appearance Orange/Brown Powder[1][3] Orange Powder

Performance Comparison in Dyeing Applications
The primary application for these dyes is in the textile industry. Their performance is evaluated

based on their dyeing efficiency and fastness properties—how well the color holds up to

various environmental stresses.

Fastness Properties
Fastness is graded on a scale, typically from 1 to 5 for washing and sublimation (with 5 being

the best) and 1 to 8 for light fastness (with 8 being the best).[4]
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Fastness Property
Disperse Orange
30 (Rating)

Disperse Orange
25 (Rating)

Test Method

Light Fastness (Xenon

Arc)
5-6[5][6]

Data not available in a

direct comparison

AATCC 16.3 / ISO

105-B02

Washing Fastness

(Staining)
5[1][5][6]

Data not available in a

direct comparison
ISO 105-C06

Washing Fastness

(Color Change)
4-5[1]

Data not available in a

direct comparison
ISO 105-C06

Sublimation (Hot

Pressing)
4-5[1][5]

Data not available in a

direct comparison
ISO 105-P01

Rubbing Fastness 5[6]
Data not available in a

direct comparison
ISO 105-X12

Note: The provided data for Disperse Orange 30 is compiled from manufacturer specifications.

[1][5][6] A direct comparative study under identical conditions for Disperse Orange 25 was not

available in the searched literature, highlighting a gap in publicly accessible data. Disperse
Orange 30 generally exhibits good to excellent fastness properties.[1]

Relevance to Biomedical and Research Applications
While the primary use of these dyes is in textiles, their chemical nature as azo dyes warrants

consideration for other scientific applications, albeit with caution.

Cytotoxicity: Some azo dyes can be reduced to form potentially harmful aromatic amines.[7]

Studies on other disperse dyes, such as Disperse Orange 1, have shown induction of DNA

damage and cytotoxic effects in human cell lines (HepG2).[8] However, specific comparative

cytotoxicity data for Disperse Orange 30 and Disperse Orange 25 is not readily available.

The molecular size and functional groups can influence skin absorption and cellular toxicity.

[7]

Biological Staining and Imaging: While there are various orange fluorescent dyes used for

live-cell imaging and staining of cellular components like nucleic acids (e.g., Acridine

Orange), there is no evidence in the reviewed literature to suggest that Disperse Orange 30
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or Disperse Orange 25 are commonly used for these purposes.[9][10][11][12][13] Their low

water solubility would likely pose a challenge for use in aqueous biological systems without

specialized formulation.

Experimental Protocols
The following are standardized methods for evaluating the key performance indicators of

disperse dyes.

Color Fastness to Washing (ISO 105-C06)
This test determines the resistance of a textile's color to domestic or commercial laundering.

Specimen Preparation: A textile specimen is cut to a specified size (e.g., 40 mm x 100 mm)

and sewn together with a multifiber adjacent fabric.[14]

Washing Procedure: The composite specimen is placed in a stainless-steel container with a

specified detergent solution (e.g., 4 g/L ECE detergent without optical brightener) and

stainless-steel balls to simulate mechanical action.[14][15]

Test Conditions: The container is agitated in a laundering machine (e.g., a Rotawash or

Gyrowash) at a specified temperature (e.g., 40°C, 50°C, or 60°C) for a set duration (e.g., 30

or 45 minutes).[14][15][16]

Rinsing and Drying: After the cycle, the specimen is rinsed with water and dried.

Evaluation: The change in the color of the specimen and the staining of the adjacent

multifiber fabric are assessed by comparing them to standard gray scales under controlled

lighting conditions.[14][15]

Color Fastness to Light (AATCC Test Method 16.3)
This method evaluates the resistance of the dye to fading when exposed to an artificial light

source that mimics natural sunlight.

Specimen Preparation: At least three replicate specimens of the dyed textile are prepared

(e.g., 70 mm x 120 mm).[17]
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Exposure: The specimens are exposed to a xenon-arc lamp under controlled conditions of

temperature and humidity.[17][18][19] A portion of each specimen is covered to serve as an

unexposed original for comparison.[19]

Evaluation: The degree of fading is assessed by comparing the exposed portion of the

specimen to the unexposed portion. The evaluation is done by visual comparison against the

Blue Wool Lightfastness Standards or by instrumental color measurement.[17][20] The result

is rated on a scale of 1 to 8.

Color Fastness to Sublimation (ISO 105-P01)
This test assesses the resistance of the color to dry heat, which is relevant for processes like

ironing and storage at high temperatures.

Apparatus: A heat press or sublimation fastness tester with precisely controlled temperature

is used.[21][22][23]

Specimen Preparation: A specimen of the dyed textile is placed in contact with a specified

undyed adjacent fabric.[21][24]

Procedure: The composite specimen is placed in the heating device at a specified

temperature (e.g., 150°C, 180°C, or 210°C) and pressure for a set time (e.g., 30 seconds).

[21][25]

Evaluation: After cooling, the change in the color of the specimen and the degree of staining

on the adjacent fabric are evaluated using the standard gray scales.[24]

Visualized Workflow
The following diagram illustrates a typical workflow for the comparative evaluation of disperse

dye performance.
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Workflow for Disperse Dye Performance Evaluation

1. Preparation

2. Dyeing Process

3. Performance Testing

4. Data Analysis & Comparison

Select Dyes:
Disperse Orange 30
Disperse Orange 25

Prepare Substrate
(e.g., Polyester Fabric)

Prepare Dye Baths

Dyeing under
Controlled Conditions

(Temp, Time, pH)

Post-Dyeing
Washing & Drying

Wash Fastness Test
(ISO 105-C06)

Light Fastness Test
(AATCC 16.3)

Sublimation Fastness Test
(ISO 105-P01)

Evaluate Against
Gray Scales & Blue Wool

Tabulate Quantitative Data

Comparative Analysis

Click to download full resolution via product page
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Caption: A flowchart outlining the key stages in the experimental evaluation of disperse dye

performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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